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Compound of Interest

Compound Name: 6-Hydroxyhexanamide

Cat. No.: B1338199 Get Quote

Disclaimer: Detailed toxicological studies and specific experimental protocols for 6-
hydroxyhexanamide (CAS RN: 4547-52-8) are not readily available in the public domain.[1]

This guide is compiled using information from Safety Data Sheets (SDS) for the closely related

compound, 6-hydroxyhexanoic acid (CAS RN: 1191-25-9), which shares a similar chemical

structure. The information provided should be used as a preliminary guide and for risk

assessment purposes, always adhering to the principles of good laboratory practice and

consulting with a qualified safety professional.

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

6-hydroxyhexanoic acid is classified as a hazardous substance.[2][3][4] The primary hazards

are related to irritation of the skin, eyes, and respiratory system.[3][4]

Table 1: GHS Hazard Classification for 6-Hydroxyhexanoic Acid
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[2][3][4]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[2][3][4]

Acute toxicity, oral Category 4 H302: Harmful if swallowed[3]

Precautionary Measures and Safe Handling
Strict adherence to precautionary measures is essential to minimize the risk of exposure and

ensure a safe working environment.

Table 2: Precautionary Statements for Safe Handling
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P264

Wash face, hands, and any

exposed skin thoroughly after

handling.[3]

P270
Do not eat, drink or smoke

when using this product.[3]

P271
Use only outdoors or in a well-

ventilated area.[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[3]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312
Call a POISON CENTER or

doctor if you feel unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.
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P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.[5]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

Table 3: Exposure Controls and Personal Protective Equipment (PPE)
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Control Parameter Recommendation

Engineering Controls

Ensure adequate ventilation, especially in

confined areas. Eyewash stations and safety

showers should be close to the workstation

location.[6]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[6]

Skin Protection Wear protective gloves and protective clothing.

Respiratory Protection

A NIOSH/MSHA approved respirator is

recommended when handling large quantities or

in poorly ventilated areas.

Hygiene Measures
Handle in accordance with good industrial

hygiene and safety practice.[6]

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Table 4: First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2485706&productDescription=6-HYDRXYHXNOIC+AC+95+MAY+CO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2485706&productDescription=6-HYDRXYHXNOIC+AC+95+MAY+CO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2485706&productDescription=6-HYDRXYHXNOIC+AC+95+MAY+CO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation
Remove to fresh air. Get medical attention. If not

breathing, give artificial respiration.[6]

Skin Contact
Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Ingestion
Do NOT induce vomiting. Get medical attention.

[6]

Toxicological Information
Detailed toxicological studies with quantitative data such as LD50 or LC50 values for 6-
hydroxyhexanamide are not available in publicly accessible literature. The toxicological

properties have not been fully investigated.[4]

Experimental Protocols
Specific experimental protocols for the toxicological assessment of 6-hydroxyhexanamide are

not available. The following is a generalized workflow for the safety assessment of a chemical

substance based on standard practices.
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General Workflow for Chemical Safety Assessment

Information Gathering

Hazard Identification

Dose-Response Assessment

Risk Characterization & Management

Literature Review & Database Search

In vitro Toxicity Testing
(e.g., Ames test, cell viability assays)

Physicochemical Property Analysis

In vivo Acute Toxicity Studies
(e.g., oral, dermal, inhalation)

Irritation and Sensitization Assays
(e.g., skin, eye)

Repeated Dose Toxicity Studies

Determination of NOAEL, LOAEL

Exposure Scenario Evaluation

Development of SDS and Safe Handling Procedures Establishment of Occupational Exposure Limits (OELs)
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Logical Relationship of Hazard Management

Hazard Identification

Risk Assessment

Risk Management & Communication

GHS Classification
(Physical, Health, Environmental)

Evaluation of Exposure Potential Characterization of Adverse Effects

Implementation of Control Measures
(Engineering, Administrative, PPE)

Safety Data Sheet (SDS) & Labeling Training and Emergency Procedures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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